Cas no 1379299-72-5 (3-Bromo-5-chlorobenzamidine)
3-Bromo-5-chlorobenzamidine structure
Product Name:3-Bromo-5-chlorobenzamidine
CAS No:1379299-72-5
MF:C7H6BrClN2
MW:233.492939472198
CID:1006743
Update Time:2023-08-03
3-Bromo-5-chlorobenzamidine Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-5-chlorobenzamidine
- 3-Bromo-5-chlorobenzamidine
-
- Inchi： 1S/C7H6BrClN2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H3,10,11)
- InChI Key： GQCWUAUHQYQXDI-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(C(=N)N)=C1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Topological Polar Surface Area: 49.9
3-Bromo-5-chlorobenzamidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1898035-0.05g |
3-bromo-5-chlorobenzene-1-carboximidamide |
1379299-72-5 | 0.05g |
$827.0 | 2023-06-02 | ||
| Enamine | EN300-1898035-0.1g |
3-bromo-5-chlorobenzene-1-carboximidamide |
1379299-72-5 | 0.1g |
$867.0 | 2023-06-02 | ||
| Enamine | EN300-1898035-0.25g |
3-bromo-5-chlorobenzene-1-carboximidamide |
1379299-72-5 | 0.25g |
$906.0 | 2023-06-02 | ||
| Enamine | EN300-1898035-0.5g |
3-bromo-5-chlorobenzene-1-carboximidamide |
1379299-72-5 | 0.5g |
$946.0 | 2023-06-02 | ||
| Enamine | EN300-1898035-1.0g |
3-bromo-5-chlorobenzene-1-carboximidamide |
1379299-72-5 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1898035-2.5g |
3-bromo-5-chlorobenzene-1-carboximidamide |
1379299-72-5 | 2.5g |
$1931.0 | 2023-06-02 | ||
| Enamine | EN300-1898035-5.0g |
3-bromo-5-chlorobenzene-1-carboximidamide |
1379299-72-5 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1898035-10.0g |
3-bromo-5-chlorobenzene-1-carboximidamide |
1379299-72-5 | 10g |
$4236.0 | 2023-06-02 |
3-Bromo-5-chlorobenzamidine Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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